1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-(tetrahydro-2H-pyran-4-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a novel compound that has attracted significant attention in the scientific research community due to its potential in the field of medicinal chemistry. This compound is synthesized using a unique method that involves the reaction of various reagents under specific conditions. The compound has been found to have promising applications in various scientific research areas, including cancer research, drug discovery, and neuroscience.
Scientific Research Applications
Synthesis and Chemical Properties
1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a compound that has been explored in various synthetic and chemical property studies. For example, the study by Ghorbani‐Vaghei et al. (2015) demonstrated a one-pot diastereoselective three-component reaction of urea with dihydrofuran and aromatic aldehydes for the synthesis of furano and pyrano pyrimidinones using specific reagents, highlighting the compound's utility in creating structurally complex molecules (Ghorbani‐Vaghei et al., 2015). Abdelrazek et al. (2010) described dimerization reactions and subsequent transformations of furan derivatives to afford various heterocyclic compounds, emphasizing the compound's role in diverse organic syntheses (Abdelrazek et al., 2010).
Heterocyclic Compound Synthesis
The compound has been instrumental in the synthesis of heterocyclic compounds, serving as a precursor or intermediate in various chemical reactions. Yıldırım and Kandemirli (2005) reported the synthesis and theoretical calculations of 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives, illustrating its utility in generating nitrogen-containing heterocycles with potential biological and pharmacological activities (Yıldırım & Kandemirli, 2005).
Coordination Chemistry and Metal Complexes
Stephenson and Ward (2011) explored the self-assembly of bis-bidentate bridging ligands, including furan derivatives, with transition metal dications to form molecular squares, cubes, and chains. This study showcases the compound's potential in designing and synthesizing metal-organic frameworks and other complex architectures (Stephenson & Ward, 2011).
Antimicrobial Activity
Research on the antimicrobial activity of derivatives of 1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-(tetrahydro-2H-pyran-4-yl)urea has been conducted, with some studies indicating the potential for developing novel drugs. Donlawson et al. (2020) synthesized and tested a derivative against various pathogens, showing broad-spectrum activity against all but one tested pathogen, suggesting its potential in medicinal chemistry for the development of new antimicrobial agents (Donlawson et al., 2020).
properties
IUPAC Name |
1-(furan-2-ylmethyl)-3-(oxan-4-yl)-1-(pyridin-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c21-17(19-14-6-10-22-11-7-14)20(13-16-5-3-9-23-16)12-15-4-1-2-8-18-15/h1-5,8-9,14H,6-7,10-13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJCSPNHJXFZOIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC(=O)N(CC2=CC=CC=N2)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.